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Compound of Interest

Compound Name: Demethylcarolignan E

Cat. No.: B1153482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Demethylcarolignan E is a lignan, a class of polyphenolic compounds found in plants.

Lignans have garnered significant interest in the scientific community due to their diverse

biological activities, including anti-inflammatory, antioxidant, and anticancer properties.[1]

These effects are often attributed to their ability to modulate key cellular signaling pathways

such as NF-κB, MAPK, Nrf2/HO-1, and PI3K/Akt.[2] This document provides detailed protocols

for a panel of cell-based assays to screen and characterize the bioactivity of

Demethylcarolignan E.

Anti-inflammatory Activity
Inflammation is a critical biological response, but its dysregulation is implicated in numerous

chronic diseases. Lignans have been reported to exert anti-inflammatory effects by inhibiting

the production of pro-inflammatory mediators.

Inhibition of Nitric Oxide (NO) Production in LPS-
Stimulated Macrophages
Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a

potent activator of macrophages, leading to the production of pro-inflammatory mediators,

including nitric oxide (NO). The following protocol details a common in vitro assay to assess the
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anti-inflammatory potential of Demethylcarolignan E by measuring the inhibition of NO

production in RAW 264.7 macrophage cells.[3][4][5][6]

Experimental Workflow: NO Production Assay
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Cell Culture

Treatment

Incubation & Measurement

Seed RAW 264.7 cells in a 96-well plate

Incubate for 24 hours

Pre-treat cells with Demethylcarolignan E
(various concentrations) for 1-2 hours

Stimulate with LPS (1 µg/mL)

Incubate for 24 hours

Collect supernatant

Add Griess Reagent

Measure absorbance at 540 nm

 

Cytoplasm

LPS

TLR4

MyD88

IKK

IκB

phosphorylates & degrades

NF-κB
(p50/p65)

Active NF-κB

releases

Nucleus

Pro-inflammatory Genes
(TNF-α, IL-6, iNOS)

transcribes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1153482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Oxidative Stress (ROS)

Keap1

oxidizes

Nrf2

Active Nrf2

releases

Nucleus

Antioxidant Response Element (ARE)

binds to

Antioxidant Enzymes
(e.g., HO-1)

upregulates

 

Cell Culture

Treatment

Measurement

Seed cancer cells in a 96-well plate

Incubate for 24 hours

Treat with Demethylcarolignan E
(various concentrations)

Incubate for 24-72 hours

Add MTT solution

Incubate for 3-4 hours

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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